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Compound of Interest

Compound Name: 1-Chloro-2,2-dimethylbutane

CAS No.: 6366-35-4

Cat. No.: B15743423

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for 1-Chloro-2,2-
dimethylbutane (CAS: 6366-35-4, Molecular Formula: C₆H₁₃Cl).[1][2][3] It is intended for

researchers, scientists, and professionals in drug development who rely on structural

elucidation for compound verification. The following sections detail the predicted Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with

standardized experimental protocols for data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a primary tool for determining the carbon-hydrogen framework of an

organic molecule.[4] By analyzing chemical shifts, integration, and signal splitting, the precise

connectivity of atoms can be established.

1.1. Predicted ¹H NMR Data (500 MHz, CDCl₃)

The proton NMR spectrum of 1-Chloro-2,2-dimethylbutane is expected to show four distinct

signals corresponding to the four unique proton environments in the molecule.
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Table 1: Predicted ¹H NMR Spectral Data for 1-Chloro-2,2-dimethylbutane

Signal
Assignment

Predicted
Chemical Shift
(δ, ppm)

Integration Multiplicity
Coupling
Constant (J,
Hz)

a (CH₃) 0.85 - 0.95 3H Triplet (t) ~ 7.5

b (CH₂) 1.45 - 1.55 2H Quartet (q) ~ 7.5

c (2 x CH₃) 1.00 - 1.10 6H Singlet (s) -

d (CH₂Cl) 3.40 - 3.50 2H Singlet (s) -

1.2. Predicted ¹³C NMR Data (125 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum is predicted to display five signals, one for each

unique carbon environment. The chemical shifts are heavily influenced by the electronegativity

of the chlorine atom.[5]

Table 2: Predicted ¹³C NMR Spectral Data for 1-Chloro-2,2-dimethylbutane

Carbon Assignment Predicted Chemical Shift (δ, ppm)

Terminal CH₃ 8 - 12

Internal CH₂ 30 - 35

Quaternary C 35 - 40

gem-Dimethyl (2 x CH₃) 24 - 28

CH₂Cl 50 - 55
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Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in a molecule by measuring the

absorption of infrared radiation corresponding to specific bond vibrations.[6] For 1-Chloro-2,2-
dimethylbutane, the key absorptions are from C-H and C-Cl bonds.

Table 3: Key IR Absorption Bands for 1-Chloro-2,2-dimethylbutane

Frequency Range
(cm⁻¹)

Vibration Type Intensity Notes

2960 - 2870 C-H Stretch (sp³) Strong
Typical for alkane

structures.[7]

1465 - 1475
-CH₂- Bend

(Scissoring)
Medium

Characteristic of

methylene groups.[8]

~1385 & ~1370 -C(CH₃)₂ Bend Medium

A doublet

characteristic of a

gem-dimethyl group.

800 - 600 C-Cl Stretch Strong

Confirms the

presence of a

chloroalkane.[8][9]

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) provides the molecular weight of a compound

and structural information based on its fragmentation pattern.[10]

Molecular Ion: The molecular weight is 120.62 g/mol .[2] Due to the natural isotopic abundance

of chlorine (³⁵Cl:³⁷Cl ≈ 3:1), the molecular ion will appear as a pair of peaks (M⁺ and M+2) at

m/z 120 and 122, with a characteristic ~3:1 intensity ratio.[11]

Table 4: Predicted Key Fragments in the Mass Spectrum of 1-Chloro-2,2-dimethylbutane
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m/z Value Proposed Fragment Ion Notes

120, 122 [C₆H₁₃Cl]⁺˙
Molecular ion peak (M⁺) and

its isotope peak (M+2).

91, 93 [(CH₃)₂C-CH₂Cl]⁺
Loss of an ethyl radical

(•CH₂CH₃).

85 [C₆H₁₃]⁺ Loss of a chlorine radical (•Cl).

71 [CH₃CH₂C(CH₃)₂]⁺

Loss of a chloromethyl radical

(•CH₂Cl); likely a prominent

peak due to the formation of a

stable tertiary carbocation.

57 [C₄H₉]⁺

Corresponds to the tert-butyl

cation, a common stable

fragment.

43 [C₃H₇]⁺
Isopropyl cation from further

fragmentation.

Experimental Protocols
4.1. NMR Spectroscopy

Sample Preparation: Accurately weigh 10-20 mg of 1-Chloro-2,2-dimethylbutane for ¹H

NMR (20-50 mg for ¹³C NMR) into a clean, dry vial.[12]

Dissolution: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing a

reference standard like tetramethylsilane (TMS).[13]

Transfer: Using a Pasteur pipette, carefully transfer the solution into a 5 mm NMR tube,

ensuring no solid particles are present.

Instrument Setup: Place the NMR tube into the spectrometer's spinner and insert it into the

magnet.

Acquisition: The instrument's software will perform a series of automated steps: locking onto

the deuterium signal of the solvent, tuning the probe to the correct frequency, and shimming
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the magnetic field to optimize homogeneity.[12]

Data Collection: Acquire the spectrum using standard pulse programs. Typically, 16-32 scans

are sufficient for ¹H NMR, while ¹³C NMR may require several hundred scans.

4.2. Infrared (IR) Spectroscopy (Liquid Film Method)

Preparation: Ensure two sodium chloride (NaCl) or potassium bromide (KBr) salt plates are

clean, dry, and transparent. Handle them only by the edges to avoid moisture contamination.

[14]

Sample Application: Place a single drop of neat 1-Chloro-2,2-dimethylbutane onto the

center of one salt plate.[15]

Film Formation: Place the second salt plate on top of the first and gently rotate to spread the

liquid into a thin, uniform film, ensuring no air bubbles are trapped.[16]

Analysis: Place the salt plate assembly into the sample holder of the FT-IR spectrometer.

Data Collection: Run a background scan of the empty chamber first, then acquire the sample

spectrum. The instrument records the absorbance at each frequency to generate the IR

spectrum.

4.3. Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: Prepare a dilute solution of 1-Chloro-2,2-dimethylbutane (~100 ppm)

in a volatile solvent such as hexane or dichloromethane.

Injection: Inject a small volume (typically 1 µL) of the solution into the GC injection port,

which is heated to ensure rapid vaporization.[17]

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)

through a capillary column. The column is housed in an oven that follows a specific

temperature program to separate the analyte from any impurities based on boiling point and

column affinity.[18]

Ionization: As the compound elutes from the GC column, it enters the mass spectrometer's

ion source, where it is bombarded by a high-energy electron beam (typically 70 eV). This
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process, known as Electron Ionization (EI), forms the positively charged molecular ion and

various fragment ions.[10]

Detection: The ions are accelerated and separated by a mass analyzer (e.g., a quadrupole)

based on their mass-to-charge (m/z) ratio. A detector records the abundance of each ion,

generating the mass spectrum.

Visualization of Spectroscopic Relationships
The following diagram illustrates how each spectroscopic technique provides complementary

information to fully elucidate the structure of 1-Chloro-2,2-dimethylbutane.

Caption: Workflow illustrating the relationship between the target molecule and the structural

data obtained from NMR, IR, and MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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